1-ethyl-4-({1-[(3-methylbenzyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine

• IUPAC Name: (4-ethylpiperazin-1-yl)-[1-[(3-methylphenyl)methylsulfonyl]piperidin-4-yl]methanone
• InChI: InChI=1S/C20H31N3O3S/c1-3-21-11-13-22(14-12-21)20(24)19-7-9-23(10-8-19)27(25,26)16-18-6-4-5-17(2)15-18/h4-6,15,19H,3,7-14,16H2,1-2H3
• InChI Key: SYTVMCPNLHTGHV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)CC3=CC=CC(=C3)C
• Molecular Formula: C20H31N3O3S
• Molecular Weight: 393.5 g/mol

Description

1-ethyl-4-({1-[(3-methylbenzyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-({1-[(3-methylbenzyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of various neurotransmitters such as serotonin, dopamine, and gamma-aminobutyric acid (GABA).
Biochemical and Physiological Effects:
Studies have shown that 1-ethyl-4-({1-[(3-methylbenzyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine can alter the levels of various neurotransmitters in the brain, leading to its therapeutic effects. It has been shown to increase the levels of serotonin and dopamine, which are associated with mood regulation. Additionally, it has been shown to increase the levels of GABA, which is an inhibitory neurotransmitter that helps to reduce anxiety and seizures.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethyl-4-({1-[(3-methylbenzyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine in lab experiments is its potential therapeutic applications. It has been shown to possess anticonvulsant, anxiolytic, and antidepressant properties, making it a promising candidate for drug development. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 1-ethyl-4-({1-[(3-methylbenzyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine. One potential direction is to investigate its potential use in the treatment of neuropathic pain. Additionally, further studies are needed to understand its exact mechanism of action and optimize its therapeutic potential. Furthermore, the development of novel derivatives of this compound could lead to the discovery of more potent and selective therapeutic agents.

Scientific Research Applications

Research studies have demonstrated the potential of 1-ethyl-4-({1-[(3-methylbenzyl)sulfonyl]-4-piperidinyl}carbonyl)piperazine in treating various diseases. It has been shown to possess anticonvulsant, anxiolytic, and antidepressant properties. Additionally, it has been investigated for its potential use in the treatment of neuropathic pain.